
SikaBiresin® TD-165: Application Notes for
Materials Science Research

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: TD-165

Cat. No.: B15621617 Get Quote

Introduction

SikaBiresin® TD-165 is a component of a two-part epoxy resin system known for its high

transparency and ease of use.[1][2] While primarily marketed for art, decoration, and crafting

applications such as creating transparent objects, embeddings, and surface coatings, its well-

defined properties suggest potential for specific applications within materials science research.

[1] This document provides detailed application notes and protocols for the characterization

and use of SikaBiresin® TD-165 in a research context, particularly for rapid prototyping,

creating custom sample molds, and embedding materials for analysis.

SikaBiresin® TD-165 serves as the hardener for various resin bases like SikaBiresin® TD150.

[3][4] The system is characterized by a simple 2:1 mixing ratio, self-degassing behavior, and

good UV resistance.[1] These attributes, combined with its mechanical and thermal properties,

make it a candidate for creating high-fidelity, transparent, and dimensionally stable components

in a laboratory setting.

Material Properties
The properties of the cured SikaBiresin® TD150/TD-165 system are crucial for its application in

research. The following table summarizes the key quantitative data from the manufacturer's

technical datasheet.
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Property Test Method Value Unit

Mixture Properties

Viscosity (at 25 °C) - ~500 mPa·s

Reactivity (Pot Life,

150g at 25°C)
- ~60 minutes

Tack-free time (1-3

mm layer at 23°C)
- 8 - 9 hours

Mechanical Properties

(Post-Cure)

Flexural Modulus of

Elasticity
ISO 178 1600 MPa

Elongation at

Maximum Strength
ISO 527 5 %

Shore D Hardness (7

days at RT)
ISO 868 ~D 80 -

Thermal Properties

(Post-Cure)

Glass Transition

Temperature (Tg)
ISO 11359-2 53 °C

Data sourced from SikaBiresin® TD150 – TD165 Product Data Sheet.[3][4]

Experimental Protocols
Detailed and consistent experimental protocols are essential for obtaining reproducible results.

The following sections provide methodologies for sample preparation, mechanical testing, and

thermal analysis of the SikaBiresin® TD-165 system.

Protocol for Specimen Preparation
This protocol outlines the steps for creating standardized test specimens for mechanical and

thermal analysis.
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Materials:

SikaBiresin® TD150 (Resin, Component A)

SikaBiresin® TD-165 (Hardener, Component B)

Silicone molds (in desired specimen geometry, e.g., for tensile or flexural testing)

Digital scale (± 0.01 g)

Mixing containers (e.g., disposable polypropylene cups)

Mixing spatula

Vacuum desiccator or chamber

Leveling surface

Programmable oven

Procedure:

Pre-Conditioning: Ensure both resin and hardener components are at room temperature (23-

25 °C) before mixing. If crystallization is observed in the resin component, warm it to a

maximum of 70 °C until the crystals dissolve, then allow it to cool to room temperature.[3][4]

Mixing Ratio: Dispense the resin (Component A) and hardener (Component B) in a clean

mixing container at a weight ratio of 100:50.[3][4]

Mixing: Mix the components thoroughly by hand with a spatula for 3-5 minutes, scraping the

sides and bottom of the container to ensure a homogenous mixture.[3] To minimize air

entrapment, avoid vigorous, rapid stirring.[3]

Degassing: For applications requiring high optical clarity or to eliminate voids that can act as

stress concentrators, place the mixed resin in a vacuum chamber at -1 bar for 5-10 minutes,

or until bubbling subsides.[3]
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Casting: Gently pour the degassed mixture into the silicone molds, which should be placed

on a level surface.

Curing:

Room Temperature Cure: Allow the specimens to cure at room temperature (23 °C) for 7

days for full mechanical properties.[3]

Post-Cure (Optional but Recommended): For enhanced thermal and mechanical stability,

after an initial 24-hour cure at room temperature, place the specimens in a programmable

oven and heat at 50°C for 16 hours.[3]

Demolding: Carefully remove the cured specimens from the molds.

Post-Processing: If necessary, lightly sand the edges of the specimens to remove any

flashing.

Protocol for Three-Point Flexural Test
This protocol determines the flexural modulus and strength of the cured material, providing

insight into its stiffness and load-bearing capacity.

Equipment:

Universal Testing Machine (UTM) with a three-point bending fixture

Calipers for precise measurement of specimen dimensions

Cured rectangular beam specimens (prepared as per the protocol above)

Procedure:

Specimen Measurement: Measure the width and thickness of each specimen at three

different points along the gauge length and calculate the average.

Test Setup: Set the support span on the three-point bending fixture. A common span-to-

depth ratio for polymers is 16:1.
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Test Execution:

Place the specimen on the supports of the fixture.

Apply a compressive load to the center of the specimen at a constant crosshead speed

(e.g., 2 mm/min) until the specimen fractures or the load drops significantly.

Record the load-deflection data throughout the test.

Data Analysis:

Calculate the flexural stress (σf) and flexural strain (εf) from the load-deflection curve.

Determine the flexural modulus from the slope of the initial linear portion of the stress-

strain curve.

The flexural strength is the maximum stress the material can withstand before yielding.

Protocol for Differential Scanning Calorimetry (DSC)
This protocol is used to determine the glass transition temperature (Tg) of the cured material,

which is a critical parameter for understanding its thermal stability and operational temperature

range.

Equipment:

Differential Scanning Calorimeter (DSC)

Hermetic aluminum pans and lids

Precision balance

Cured material sample (5-10 mg)

Procedure:

Sample Preparation: Cut a small, flat sample (5-10 mg) from a cured specimen.

Encapsulation: Place the sample in an aluminum DSC pan and seal it with a lid.
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DSC Program:

Place the sealed sample pan and an empty reference pan into the DSC cell.

Equilibrate the system at a low temperature (e.g., 0 °C).

Ramp the temperature at a controlled rate (e.g., 10 °C/min) to a temperature well above

the expected Tg (e.g., 100 °C).

Hold at the high temperature for a few minutes to erase any prior thermal history.

Cool the sample back to the starting temperature at a controlled rate.

Ramp the temperature again at the same heating rate.

Data Analysis: The glass transition temperature (Tg) is determined from the second heating

scan. It is typically identified as the midpoint of the step-like transition in the heat flow curve.

Visualized Workflows and Relationships
To better illustrate the experimental processes and logical connections in material

characterization, the following diagrams are provided.
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Caption: Experimental workflow for the preparation and characterization of SikaBiresin® TD-
165 specimens.
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Caption: Relationship between processing parameters and final material properties of

SikaBiresin® TD-165.

Conclusion
SikaBiresin® TD-165, as part of its epoxy system, presents a viable option for specific

applications in a materials science laboratory. Its transparency is advantageous for visual

inspection of embedded components or for creating custom fixtures for optical microscopy. The

provided protocols offer a standardized framework for its preparation and characterization,

ensuring that researchers can obtain reliable and reproducible data. The relationship diagram

highlights the critical processing parameters that must be controlled to achieve desired final

material properties, emphasizing the importance of careful and consistent sample preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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